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Compound of Interest

Compound Name: BAY 73-1449

CAS No.: 693790-96-4

Cat. No.: B1667821

Get Quote

Welcome to the Technical Support Center for BAY 73-1449. This guide is designed for

researchers, scientists, and drug development professionals utilizing BAY 73-1449 in

cardiovascular and G-protein-coupled receptor (GPCR) research.

BAY 73-1449 is a highly potent and selective antagonist of the prostacyclin receptor (IP),

demonstrating an IC50 of less than 0.1 nM in cAMP assays[1]. It is widely used to study portal

hypertension, blood pressure regulation, and shunt vessel blood flow[1][2]. Below, you will find

comprehensive data on its physicochemical properties, troubleshooting guides for common

experimental hurdles, and validated protocols to ensure the integrity of your research.

Mechanism of Action
BAY 73-1449 functions by competitively binding to the IP receptor, preventing its endogenous

ligand, prostacyclin (PGI2), from initiating downstream Gs-protein signaling. This blockade

inhibits adenylate cyclase activation, thereby suppressing intracellular cAMP accumulation[3].
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Mechanism of Action: BAY 73-1449 blocks PGI2-mediated IP receptor activation and cAMP

synthesis.
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To maintain the biological activity of BAY 73-1449, strict adherence to temperature and solvent

guidelines is required. The following table summarizes the critical physicochemical properties

and validated storage conditions[1][4][5].

Property Specification

Chemical Name

(2S)-3-phenyl-2-[[6-[4-

(phenylmethoxy)phenyl]pyrimidin-4-

yl]amino]propanoic acid

CAS Number 693790-96-4

Molecular Weight 425.49 g/mol

Target Prostacyclin Receptor (IP) Antagonist

Solubility DMSO (≥ 20.8 mg/mL)

Storage (Solid Powder) -20°C (Up to 3 years) | 4°C (Up to 2 years)

Storage (In Solvent) -80°C (Up to 1 year) | -20°C (Up to 6 months)

Shipping Condition
Room temperature or blue ice (Stable for weeks

during transit)

FAQ & Troubleshooting Guide
Q1: How should I store BAY 73-1449 powder vs. stock solutions to prevent degradation? A: As

a solid powder, BAY 73-1449 is highly stable and can be stored at -20°C for up to 3 years[5].

However, once dissolved in DMSO, the compound becomes susceptible to hydrolysis if

exposed to ambient moisture. Causality & Solution: DMSO is highly hygroscopic. Repeated

opening of a single stock vial introduces water, which can lead to micro-precipitation or

degradation of the active compound. Always divide your DMSO stock into single-use aliquots

and store them at -80°C[5].

Q2: What is the optimal solvent system for in vitro and in vivo assays? A:

In Vitro: Use 100% DMSO to create a concentrated stock (e.g., 10 mM or 20.8 mg/mL).

Dilute this stock into your assay buffer immediately before use, ensuring the final DMSO

concentration remains below 0.1% to prevent solvent-induced cellular toxicity.
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In Vivo: BAY 73-1449 is lipophilic. For animal administration (e.g., intravenous or

subcutaneous injection in portal hypertensive rats[2]), dissolve the DMSO stock in a

formulation of 20% SBE-β-CD in saline, or use corn oil for longer-term dosing[1].

Q3: Why am I seeing inconsistent IC50 values in my cAMP accumulation assays? A:

Inconsistent potency (failing to reach the expected <0.1 nM IC50[1]) is usually caused by one

of three factors:

Compound Precipitation: If the working solution is prepared in cold aqueous buffer, the

lipophilic BAY 73-1449 may crash out of solution. Fix: Always warm the assay buffer to room

temperature or 37°C before adding the DMSO stock, and vortex immediately.

Insufficient Pre-incubation: BAY 73-1449 is a competitive antagonist. It must occupy the IP

receptor before the agonist is introduced. Fix: Ensure a minimum 15-30 minute pre-

incubation with the antagonist before stimulating cells.

Receptor Desensitization: Over-confluent cell cultures (e.g., Human HEL cells) can

downregulate IP receptor expression. Fix: Harvest cells at 70-80% confluency.

Experimental Protocols
Protocol A: Preparation of BAY 73-1449 Stock and
Working Solutions
This self-validating workflow ensures maximum solubility and prevents freeze-thaw

degradation.

BAY 73-1449 Powder
Store at -20°C
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Workflow for the preparation, aliquoting, and long-term storage of BAY 73-1449 stock solutions.

Step-by-Step Methodology:
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Equilibration: Remove the BAY 73-1449 powder vial from -20°C storage and allow it to

equilibrate to room temperature in a desiccator for 30 minutes. Reasoning: Opening a cold

vial causes condensation, introducing water into the hygroscopic powder.

Reconstitution: Add anhydrous, cell-culture grade DMSO to achieve a 10 mM stock solution.

Vortex gently until the solution is completely clear.

Validation: Inspect the solution under a light source. If micro-particulates are visible, sonicate

the vial in a water bath at 37°C for 2-5 minutes.

Storage: Aliquot the stock into sterile, tightly sealed microcentrifuge tubes (e.g., 10-50 µL per

tube) and immediately transfer to -80°C[5].

In Vivo Formulation (Optional): To prepare a 1 mL working solution for animal injection, add

100 µL of the DMSO stock to 900 µL of 20% SBE-β-CD in saline, mixing thoroughly[1].

Protocol B: cAMP Accumulation Assay for IP Receptor
Antagonism
This protocol is optimized for evaluating the antagonistic potency of BAY 73-1449 in Human

HEL cells or rat DRG neurons[1].

Step-by-Step Methodology:

Cell Preparation: Seed Human HEL cells in a 384-well plate at a density of 5,000 cells/well in

assay buffer (HBSS containing 1 mM IBMX to prevent cAMP degradation by

phosphodiesterases).

Antagonist Pre-incubation: Prepare serial dilutions of BAY 73-1449 (ranging from 10 pM to 1

µM) in assay buffer. Add to the cells and incubate for 30 minutes at room temperature.

Reasoning: This allows the antagonist to reach binding equilibrium at the IP receptor.

Agonist Stimulation: Add an EC80 concentration of an IP receptor agonist (e.g., Cicaprost or

Iloprost) to all wells. Incubate for an additional 30 minutes.

Cell Lysis & Detection: Lyse the cells using the lysis buffer provided in a standard TR-FRET

cAMP detection kit (e.g., LANCE Ultra). Add the cAMP-specific antibodies according to the
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manufacturer's instructions.

Readout: Measure the time-resolved fluorescence resonance energy transfer (TR-FRET)

signal using a microplate reader. Calculate the IC50 using non-linear regression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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